Cas no 85030-53-1 (3-hydroxy-2-(methoxymethyl)-2-methylpropionaldehyde)
85030-53-1 structure
Product Name:3-hydroxy-2-(methoxymethyl)-2-methylpropionaldehyde
CAS No:85030-53-1
MF:C6H12O3
MW:132.157682418823
CID:887662
PubChem ID:3020309
Update Time:2025-04-19
3-hydroxy-2-(methoxymethyl)-2-methylpropionaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-2-(methoxymethyl)-2-methylpropionaldehyde
- 2-(hydroxymethyl)-3-methoxy-2-methylpropanal
- DTXSID601005405
- 2-methoxymethyl-2-hydroxymethylpropanal
- EINECS 285-179-5
- NS00060256
- SCHEMBL9748437
- 85030-53-1
- IGLBINVHKGTFGH-UHFFFAOYSA-N
-
- Inchi: 1S/C6H12O3/c1-6(3-7,4-8)5-9-2/h3,8H,4-5H2,1-2H3
- InChI Key: IGLBINVHKGTFGH-UHFFFAOYSA-N
- SMILES: O(C)CC(C=O)(C)CO
Computed Properties
- Exact Mass: 132.078644
- Monoisotopic Mass: 132.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 92.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: -0.8
Experimental Properties
- Density: 1.025
- Boiling Point: 240.1°C at 760 mmHg
- Flash Point: 97.8°C
- Refractive Index: 1.43
3-hydroxy-2-(methoxymethyl)-2-methylpropionaldehyde Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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